Cas no 408492-27-3 (2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is a boronic ester derivative of pyridine, widely utilized as a key intermediate in Suzuki-Miyaura cross-coupling reactions. Its structural features, including the electron-withdrawing chloro substituents and the stable dioxaborolane group, enhance its reactivity and selectivity in forming carbon-carbon bonds. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise functionalization of pyridine scaffolds is required. The tetramethyl dioxaborolane moiety ensures improved stability and handling compared to free boronic acids, facilitating storage and reaction conditions. Its high purity and consistent performance make it a reliable choice for advanced organic synthesis and heterocyclic chemistry applications.
2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
408492-27-3 structure
Product Name:2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:408492-27-3
MF:C11H14BCl2NO2
MW:273.951361179352
MDL:MFCD09746195
CID:828968
PubChem ID:329765329
Update Time:2025-08-05

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 2,6-Dichloro-4-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-pyridine
    • 2,6-Dichloropyridine-4-boronic acid, pinacol ester
    • 2,6-Dichloropyridinyl-4-boronic acid pinacol ester
    • 2-(2,6-Dichloro-4-pyridyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
    • Pyridine, 2,6-dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-
    • PEFDHAOFDBNZEQ-UHFFFAOYSA-N
    • TRA0059973
    • MB07548
    • OR42235
    • FCH2824053
    • SY102438
    • AB0
    • 2,6-DICHLORO-4-(TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • SCHEMBL2370200
    • (2,6-DICHLOROPYRIDIN-4-YL)BORONIC ACID PINACOL ESTER
    • J-507424
    • DTXCID20609993
    • DS-16516
    • 2,6-Dichloropyridinyl-4-boronic acid pinacol ester, 95%
    • 408492-27-3
    • D5574
    • CS-W010088
    • DTXSID50659244
    • DB-024607
    • AKOS015995559
    • MDL: MFCD09746195
    • Inchi: 1S/C11H14BCl2NO2/c1-10(2)11(3,4)17-12(16-10)7-5-8(13)15-9(14)6-7/h5-6H,1-4H3
    • InChI Key: PEFDHAOFDBNZEQ-UHFFFAOYSA-N
    • SMILES: ClC1C=C(B2OC(C)(C)C(C)(C)O2)C=C(N=1)Cl

Computed Properties

  • Exact Mass: 273.04900
  • Monoisotopic Mass: 273.0494642g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 275
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 31.4

Experimental Properties

  • Color/Form: No data available
  • Melting Point: 116.0 to 120.0 deg-C
  • Boiling Point: 373.2±42.0℃ at 760 mmHg
  • Flash Point: 179.5±27.9 °C
  • PSA: 31.35000
  • LogP: 2.68760

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Security Information

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Customs Data

  • HS CODE:2934999090
  • Customs Data:

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Pricemore >>

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2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Production Method

Additional information on 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine

Comprehensive Overview of 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine (CAS No. 408492-27-3)

2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine, with the CAS number 408492-27-3, is a highly specialized boronic ester derivative that has garnered significant attention in the fields of medicinal chemistry, materials science, and organic synthesis. This compound belongs to the class of heterocyclic boronates, which are widely recognized for their utility in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern synthetic chemistry. The presence of the dioxaborolane moiety enhances its stability and reactivity, making it a valuable intermediate for constructing complex molecular architectures.

The growing interest in 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is driven by its versatility in pharmaceutical research, particularly in the development of kinase inhibitors and bioconjugation strategies. Researchers are increasingly exploring its potential in targeted drug delivery systems and proteolysis-targeting chimeras (PROTACs), which are among the most searched topics in AI-driven drug discovery platforms. Its unique pyridine-boronate structure also makes it a candidate for designing fluorescence probes and sensors, aligning with the current trend of molecular imaging advancements.

From a synthetic perspective, the compound's CAS 408492-27-3 is often highlighted in discussions about boron-based reagents and their role in C-C bond formation. Its compatibility with aqueous conditions and mild reaction environments has made it a favorite among chemists working on green chemistry initiatives. Additionally, its stability under air-free conditions ensures high yields in palladium-catalyzed reactions, a topic frequently queried in academic search engines.

In materials science, 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine is being investigated for its potential in organic electronics, such as OLEDs and photovoltaic cells. The compound's ability to act as a electron-deficient building block is crucial for tuning charge transport properties, a hot topic in renewable energy research. Its thermal stability and solubility in common organic solvents further enhance its applicability in solution-processable devices.

For researchers seeking high-purity 408492-27-3, quality control is paramount. Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to verify its structural integrity. The compound's storage conditions (typically under inert atmosphere at low temperatures) are another frequently searched aspect, reflecting the practical challenges in handling boronate esters.

The future of 2,6-Dichloro-4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine looks promising, with ongoing studies exploring its role in click chemistry and bioorthogonal reactions. As the demand for tailor-made boronic acids grows, this compound's CAS 408492-27-3 will likely remain a key player in cutting-edge research, bridging the gap between small-molecule synthesis and functional materials.

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